LY 2389575 hydrochloride
LY 2389575 hydrochloride
LY2389575 is a selective negative allosteric modulator of mGlu3.
Brand Name:
Vulcanchem
CAS No.:
885104-09-6
VCID:
VC0533975
InChI:
InChI=1S/C15H15BrCl2N4.ClH/c16-11-7-20-15(21-8-11)22-4-3-13(9-22)19-6-10-1-2-12(17)5-14(10)18;/h1-2,5,7-8,13,19H,3-4,6,9H2;1H/t13-;/m0./s1
SMILES:
C1CN(CC1NCC2=C(C=C(C=C2)Cl)Cl)C3=NC=C(C=N3)Br.Cl
Molecular Formula:
C15H16BrCl3N4
Molecular Weight:
438.6 g/mol
LY 2389575 hydrochloride
CAS No.: 885104-09-6
Inhibitors
VCID: VC0533975
Molecular Formula: C15H16BrCl3N4
Molecular Weight: 438.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 885104-09-6 |
|---|---|
| Product Name | LY 2389575 hydrochloride |
| Molecular Formula | C15H16BrCl3N4 |
| Molecular Weight | 438.6 g/mol |
| IUPAC Name | (3S)-1-(5-bromopyrimidin-2-yl)-N-[(2,4-dichlorophenyl)methyl]pyrrolidin-3-amine;hydrochloride |
| Standard InChI | InChI=1S/C15H15BrCl2N4.ClH/c16-11-7-20-15(21-8-11)22-4-3-13(9-22)19-6-10-1-2-12(17)5-14(10)18;/h1-2,5,7-8,13,19H,3-4,6,9H2;1H/t13-;/m0./s1 |
| Standard InChIKey | IRIBLLOEUZMCQY-ZOWNYOTGSA-N |
| Isomeric SMILES | C1CN(C[C@H]1NCC2=C(C=C(C=C2)Cl)Cl)C3=NC=C(C=N3)Br.Cl |
| SMILES | C1CN(CC1NCC2=C(C=C(C=C2)Cl)Cl)C3=NC=C(C=N3)Br.Cl |
| Canonical SMILES | C1CN(CC1NCC2=C(C=C(C=C2)Cl)Cl)C3=NC=C(C=N3)Br.Cl |
| Appearance | Solid powder |
| Description | LY2389575 is a selective negative allosteric modulator of mGlu3. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | LY2389575; LY-2389575; LY 2389575; |
| Reference | 1: Olivero G, Bonfiglio T, Vergassola M, Usai C, Riozzi B, Battaglia G, Nicoletti F, Pittaluga A. Immuno-pharmacological characterization of group II metabotropic glutamate receptors controlling glutamate exocytosis in mouse cortex and spinal cord. Br J Pharmacol. 2017 Dec;174(24):4785-4796. doi: 10.1111/bph.14061. Epub 2017 Oct 29. PubMed PMID: 28967122; PubMed Central PMCID: PMC5727332. 2: Caraci F, Molinaro G, Battaglia G, Giuffrida ML, Riozzi B, Traficante A, Bruno V, Cannella M, Merlo S, Wang X, Heinz BA, Nisenbaum ES, Britton TC, Drago F, Sortino MA, Copani A, Nicoletti F. Targeting group II metabotropic glutamate (mGlu) receptors for the treatment of psychosis associated with Alzheimer's disease: selective activation of mGlu2 receptors amplifies beta-amyloid toxicity in cultured neurons, whereas dual activation of mGlu2 and mGlu3 receptors is neuroprotective. Mol Pharmacol. 2011 Mar;79(3):618-26. doi: 10.1124/mol.110.067488. Epub 2010 Dec 15. PubMed PMID: 21159998. |
| PubChem Compound | 11503054 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume